Cas no 2138074-73-2 (3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane)

• Product Name: 3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane
• CAS No: 2138074-73-2
• MF: C₁₃H₂₃IO₂
• MW: 338.224996805191
• CID: 6281334
• PubChem ID: 165494940
• Update Time: 2025-07-16

3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane
• 2138074-73-2
• EN300-1136858
• 3-{[1-(iodomethyl)cycloheptyl]oxy}-4-methyloxolane

• Inchi： 1S/C13H23IO2/c1-11-8-15-9-12(11)16-13(10-14)6-4-2-3-5-7-13/h11-12H,2-10H2,1H3
• InChI Key： ANVNRFXOPNYWQW-UHFFFAOYSA-N
• SMILES： ICC1(CCCCCC1)OC1COCC1C

Computed Properties

• Exact Mass: 338.07428g/mol
• Monoisotopic Mass: 338.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane

Comprehensive Overview of 3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane (CAS No. 2138074-73-2)

The compound 3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane (CAS No. 2138074-73-2) is a specialized organic molecule with a unique structural framework, combining a cycloheptyl ring and an oxolane (tetrahydrofuran) moiety. Its iodomethyl functional group makes it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and catalysis, aligning with the growing demand for novel bioactive molecules and sustainable chemical processes.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies, where compounds like 3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane play a pivotal role. Its cycloheptyl and oxolane components contribute to its conformational flexibility, which is critical for binding to biological targets. This has sparked discussions in medicinal chemistry forums and AI-driven drug design platforms, where users frequently search for "innovative heterocyclic compounds" or "iodine-containing synthons." The compound's versatility also aligns with trends in green chemistry, as researchers explore halogenated intermediates for eco-friendly synthesis routes.

From a synthetic perspective, the iodomethyl group in CAS No. 2138074-73-2 offers reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in pharmaceutical manufacturing. This has led to its inclusion in databases like PubChem and Reaxys, where queries for "iodo-functionalized cycloheptanes" have surged. Additionally, its oxolane ring enhances solubility, a property highly sought after in drug formulation and material science applications. These attributes make it a subject of interest in high-throughput screening and computational chemistry studies.

The stability and storage conditions of 3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane are also frequently discussed topics. Proper handling under inert atmospheres and protection from light are recommended due to the iodine moiety's sensitivity. This aligns with search trends for "stable iodinated compounds" and "handling light-sensitive reagents," reflecting practical concerns in laboratories. Furthermore, its potential as a chiral building block has been explored in asymmetric synthesis, a hot topic in organic chemistry research.

In conclusion, 3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane (CAS No. 2138074-73-2) represents a multifaceted compound with significant implications across chemical and life sciences. Its structural features and reactivity profile cater to evolving needs in R&D and industrial applications, making it a noteworthy subject in contemporary scientific literature and patent filings. As interest in tailor-made intermediates grows, this compound is poised to remain relevant in cutting-edge research.